Cas no 70938-42-0 (1H-1,2,3-benzotriazole-6-carbaldehyde)

1H-1,2,3-Benzotriazole-6-carbaldehyde is a versatile heterocyclic aldehyde compound featuring a benzotriazole core functionalized with a formyl group at the 6-position. This compound is of significant interest in organic synthesis and pharmaceutical chemistry due to its dual functionality, combining the reactivity of an aldehyde with the electron-deficient nature of the benzotriazole moiety. The benzotriazole scaffold enhances stability and offers potential for further derivatization, making it valuable as a building block for the development of bioactive molecules, ligands, or functional materials. Its high purity and well-defined structure ensure reproducibility in synthetic applications. The compound's unique electronic properties also make it suitable for studies in coordination chemistry and as a precursor for fluorescent probes or corrosion inhibitors.

1H-1,2,3-benzotriazole-6-carbaldehyde structure

70938-42-0 structure

Product Name:1H-1,2,3-benzotriazole-6-carbaldehyde

CAS No:70938-42-0

MF:C₇H₅N₃O

MW:147.134100675583

MDL:MFCD08704415

CID:853223

PubChem ID:11600692

Update Time:2025-07-02

1H-1,2,3-benzotriazole-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1H-BENZO[D][1,2,3]TRIAZOLE-5-CARBALDEHYDE
- 2H-benzotriazole-5-carbaldehyde
- 1H-1,2,3-benzotriazole-5-carbaldehyde
- 1H-benzo[1,2,3]triazole-5-carbaldehyde
- 1H-benzotriazole-5-carboxaldehyde
- 1H-benztriazole-5-carbaldehyde
- 5(6)-Formyl-1H-benzotriazol
- 5-carboxaldehyde-1H-benzotriazole
- AGN-PC-00CF49
- CTK5D3199
- QC-5061
- 1H-1,2,3-benzotriazole-6-carbaldehyde
- 70938-42-0
- GJBWJHRJXRTAIC-UHFFFAOYSA-N
- Z1079086434
- 6-formyl-1H-benzotriazole
- AB48534
- AKOS006229119
- EN300-69797
- 1H-benzo[d][1,2,3]triazole-6-carbaldehyde
- SCHEMBL1419004
- DTXSID10469220
- MDL： MFCD08704415
- Inchi： 1S/C7H5N3O/c11-4-5-1-2-6-7(3-5)9-10-8-6/h1-4H,(H,8,9,10)
- InChI Key： GJBWJHRJXRTAIC-UHFFFAOYSA-N
- SMILES： O=CC1C=CC2C(C=1)=NNN=2

Computed Properties

Exact Mass: 147.04300
Monoisotopic Mass: 147.043261791g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 58.6Å²

Experimental Properties

PSA: 58.64000
LogP: 0.77040

1H-1,2,3-benzotriazole-6-carbaldehyde Pricemore >>

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